Cas no 111138-48-8 (1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-)
111138-48-8 structure
Product Name:1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-
CAS No:111138-48-8
MF:C8H12O4
MW:172.178483009338
CID:1196613
PubChem ID:10631022
Update Time:2025-04-20
1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-
- 111138-48-8
- starbld0028431
- (1S,2S)-2-(Methoxycarbonyl)cyclopentane-1-carboxylate
-
- Inchi: 1S/C8H12O4/c1-12-8(11)6-4-2-3-5(6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
- InChI Key: KYGFHAUBFNTXFK-WDSKDSINSA-N
- SMILES: O(C)C([C@H]1CCC[C@@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 171.06573
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.43
1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00094-5g |
(1S,2S)-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid |
111138-48-8 | 95% | 5g |
$2450 | 2023-09-07 | |
| Cooke Chemical | LN8950757-1g |
(1S |
111138-48-8 | 2S)-2-(methoxycarbonyl)cyclopentane-1-carboxylicacid | 1g |
RMB 12320.00 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1565819-1g |
(1S,2S)-2-(methoxycarbonyl)cyclopentane-1-carboxylic acid |
111138-48-8 | 98% | 1g |
¥23100.00 | 2024-08-09 |
1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
111138-48-8 (1,2-Cyclopentanedicarboxylic acid, monomethyl ester, (1S,2S)-) Related Products
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